Cas no 5354-03-0 (4-methylphenyl 3-nitrobenzenesulfonate)

4-methylphenyl 3-nitrobenzenesulfonate structure
5354-03-0 structure
Product Name:4-methylphenyl 3-nitrobenzenesulfonate
CAS No:5354-03-0
MF:C13H11NO5S
MW:293.295142412186
CID:938726
PubChem ID:300662
Update Time:2025-04-19

4-methylphenyl 3-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 4-methylphenyl 3-nitrobenzenesulfonate
    • (4-methylphenyl) 3-nitrobenzenesulfonate
    • DTXSID50306347
    • 5354-03-0
    • p-methylphenyl 3-nitrobenzenesulfonate
    • NSC175843
    • 4-Methylphenyl 3-nitrobenzene-1-sulfonate
    • NSC-175843
    • Inchi: 1S/C13H11NO5S/c1-10-5-7-12(8-6-10)19-20(17,18)13-4-2-3-11(9-13)14(15)16/h2-9H,1H3
    • InChI Key: DRYHZJMDXFTOHB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 293.03583
  • Monoisotopic Mass: 293.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • Density: 1.388
  • Boiling Point: 462.7°C at 760 mmHg
  • Flash Point: 233.6°C
  • Refractive Index: 1.604
  • PSA: 86.51
  • LogP: 4.27490
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